N-(4-bromo-2-chlorophenyl)-N'-4H-1,2,4-triazol-4-ylthiourea

• IUPAC Name: 1-(4-bromo-2-chlorophenyl)-3-(1,2,4-triazol-4-yl)thiourea
• InChI: InChI=1S/C9H7BrClN5S/c10-6-1-2-8(7(11)3-6)14-9(17)15-16-4-12-13-5-16/h1-5H,(H2,14,15,17)
• InChI Key: RLGFSWQPEUSZTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Cl)NC(=S)NN2C=NN=C2
• Molecular Formula: C9H7BrClN5S
• Molecular Weight: 332.61 g/mol

Description

N-(4-bromo-2-chlorophenyl)-N'-4H-1,2,4-triazol-4-ylthiourea, also known as BCTT, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BCTT belongs to the class of triazolylthiourea derivatives, which have been extensively studied for their biological and pharmacological properties.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-chlorophenyl)-N'-4H-1,2,4-triazol-4-ylthiourea is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in various cellular processes. N-(4-bromo-2-chlorophenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. N-(4-bromo-2-chlorophenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has also been shown to inhibit the activity of protein kinase C, an enzyme involved in cell signaling pathways.
Biochemical and Physiological Effects:
N-(4-bromo-2-chlorophenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has been shown to have significant biochemical and physiological effects in various in vitro and in vivo models. N-(4-bromo-2-chlorophenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways. N-(4-bromo-2-chlorophenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has also been shown to inhibit the growth of various bacterial and fungal pathogens by disrupting their cellular membranes.

Advantages and Limitations for Lab Experiments

N-(4-bromo-2-chlorophenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has several advantages for laboratory experiments, including its high purity and stability, as well as its ease of synthesis. However, N-(4-bromo-2-chlorophenyl)-N'-4H-1,2,4-triazol-4-ylthiourea also has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on N-(4-bromo-2-chlorophenyl)-N'-4H-1,2,4-triazol-4-ylthiourea. One possible direction is to further explore its potential as a cancer therapeutic agent, including its efficacy against different types of cancer and its potential for combination therapy with other drugs. Another possible direction is to investigate its potential as an antimicrobial agent, including its activity against multidrug-resistant pathogens. Additionally, further studies are needed to elucidate the mechanism of action of N-(4-bromo-2-chlorophenyl)-N'-4H-1,2,4-triazol-4-ylthiourea and its effects on various cellular processes.

Scientific Research Applications

N-(4-bromo-2-chlorophenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has been studied for its potential applications in various fields of scientific research. In the field of medicinal chemistry, N-(4-bromo-2-chlorophenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has been shown to exhibit significant antimicrobial and antifungal activity against various pathogens. N-(4-bromo-2-chlorophenyl)-N'-4H-1,2,4-triazol-4-ylthiourea has also been studied for its potential as a cancer therapeutic agent, as it has been shown to induce apoptosis in cancer cells.